2-Amino-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide
Overview
Description
2-Amino-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide is a chemical compound with the molecular formula C13H11ClN2O2S . It has a molecular weight of 294.75700 .
Synthesis Analysis
The synthesis of this compound involves several steps, but the exact process can vary depending on the specific methods used . Unfortunately, the detailed synthetic route is not available in the search results.Molecular Structure Analysis
The molecular structure of this compound includes a thiophene ring, which is a five-membered aromatic ring with one sulfur atom . The compound also contains a chlorobenzoyl group and an acetamide group .Physical And Chemical Properties Analysis
This compound has a density of 1.432g/cm3 and a boiling point of 556.5ºC at 760 mmHg . The exact melting point is not specified . The compound also has a flash point of 290.3ºC .Scientific Research Applications
Anticonvulsant Properties
The compound has shown potential in the field of anticonvulsant research. Several studies have demonstrated the synthesis and evaluation of similar acetamide derivatives as potent anticonvulsant agents. For instance, N-(2-(benzoyl/4-chlorobenzoyl)-benzofuran-3-yl)-2-(substituted)-acetamide derivatives have exhibited significant anticonvulsant activity, with some compounds showing comparable potency to standard drugs used for seizure control. The mechanism of action is believed to be similar to established anticonvulsant drugs, indicating the potential of acetamide derivatives in this domain (Shakya et al., 2016). Additionally, other N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives have been synthesized and shown to have anticonvulsant activity in animal models, further supporting the therapeutic potential of such compounds (Kamiński et al., 2015).
Antimalarial Activity
Compounds similar to 2-Amino-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide have been explored for their antimalarial properties. A series of related compounds demonstrated significant activity against Plasmodium berghei in mice and showed promise in primate models. The structure-activity relationship study indicated a correlation between antimalarial potency and certain molecular characteristics, highlighting the relevance of acetamide derivatives in antimalarial research (Werbel et al., 1986).
Neuroprotective Potential
Some acetamide derivatives have been investigated for their neuroprotective properties. Studies on compounds like 2-Amino-N-(1,2-diphenylethyl)-acetamide hydrochloride (FPL 13950) have demonstrated the ability to protect neurons from hypoxia and global ischemia-induced damage, offering insights into the therapeutic potential of acetamide derivatives in protecting the central nervous system under stressful conditions (Palmer et al., 1995).
Antithrombotic Properties
Research has also been conducted on the antithrombotic properties of acetamide derivatives. Compounds like N-[3-[[[(1S)-4-(5-Amino-2-pyridinyl)-1-[[4-difluoromethylene)-1-piperidinyl]carbonyl]butyl]amino]sulfonyl][1,1'-biphenyl]-2-yl]acetamide hydrochloride (SSR182289A) have shown potent antithrombotic properties in animal models, providing a basis for exploring similar acetamide derivatives for the prevention and treatment of thrombosis (Lorrain et al., 2003).
properties
IUPAC Name |
2-amino-N-[3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O2S/c1-2-9-7-11(15(21-9)18-13(19)8-17)14(20)10-5-3-4-6-12(10)16/h3-7H,2,8,17H2,1H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZDCQDAHLOWCSG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(S1)NC(=O)CN)C(=O)C2=CC=CC=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201192721 |
Source
|
| Record name | 2-Amino-N-[3-(2-chlorobenzoyl)-5-ethyl-2-thienyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201192721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide | |
CAS RN |
50509-09-6 |
Source
|
| Record name | 2-Amino-N-[3-(2-chlorobenzoyl)-5-ethyl-2-thienyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50509-09-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-N-[3-(2-chlorobenzoyl)-5-ethyl-2-thienyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201192721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Acetamide, 2-amino-N-[3-(2-chlorobenzoyl)-5-ethyl-2-thienyl] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.247.600 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
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